Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone

• IUPAC Name: azetidin-1-yl-(2,4-dimethoxyphenyl)methanone
• InChI: InChI=1S/C12H15NO3/c1-15-9-4-5-10(11(8-9)16-2)12(14)13-6-3-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: PNGDKGRIHMNAMK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCC2)OC
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone involves the inhibition of the production of prostaglandins, which are responsible for pain and inflammation. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), and increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Advantages and Limitations for Lab Experiments

Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. However, it also has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone. One potential area of research is the development of new drugs for the treatment of pain and inflammation based on its anti-inflammatory and analgesic properties. Another area of research is the investigation of its potential applications in the treatment of other diseases, such as cancer and autoimmune disorders.
In conclusion, Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone is a promising compound that has significant potential for various scientific research applications. Its anti-inflammatory and analgesic properties make it a promising candidate for the development of new drugs for the treatment of pain and inflammation. Further research is needed to explore its potential applications in other fields and to develop new drugs based on its properties.

Synthesis Methods

The synthesis of Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone involves the reaction of 2,4-dimethoxybenzaldehyde with azetidine-1-carboxylic acid in the presence of a suitable catalyst. The resulting product is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Azetidin-1-yl-(2,4-dimethoxyphenyl)methanone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.